2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile

• IUPAC Name: 2-(1H-imidazo[4,5-b]pyridin-2-yl)acetonitrile
• InChI: InChI=1S/C8H6N4/c9-4-3-7-11-6-2-1-5-10-8(6)12-7/h1-2,5H,3H2,(H,10,11,12)
• InChI Key: NFQTXNZDURSTFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(N2)CC#N
• Molecular Formula: C8H6N4
• DSSTOX Substance ID: DTXSID00148330
• Molecular Weight: 158.16 g/mol
• CAS RN: 107932-97-8

Description

Synthesis Analysis The synthesis of 2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile and its derivatives involves various strategies including the Michael addition reaction with arylidenemalononitriles and reactions with diazoacetonitrile under catalyst-aided conditions. For instance, the use of FeCl3 as a catalyst facilitated the site-selective C(sp2)-H alkylation of imidazo[1,2-a]pyridines with diazoacetonitrile, showcasing the method's environmental benignity and its potential for yielding pharmaceutically relevant products (Chen et al., 2020). Additionally, Darweesh et al. (2021) developed novel 9-aminoimidazo[1,2-a:5,4-b']dipyridine-6,8-dicarbonitriles through the Michael addition of 2-(3H-imidazo[4,5-b]pyrid-2-yl)acetonitrile, demonstrating the precursor's versatility in creating complex structures (Darweesh et al., 2021).

Molecular Structure Analysis The molecular structure of 2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile derivatives has been explored through various analytical techniques, including X-ray diffraction analysis, to determine the spatial configuration of these compounds. The structural analysis is crucial for understanding the properties and potential applications of these molecules (Ge et al., 2014).

Chemical Reactions and Properties These compounds participate in numerous chemical reactions, leading to a variety of derivatives with significant synthetic and pharmaceutical interest. The reactivity under different conditions, such as with arylidenemalononitriles or in the presence of catalysts like FeCl3, highlights their versatility in synthetic chemistry (Chen et al., 2020; Darweesh et al., 2021).

Physical Properties Analysis The physical properties, such as solubility and fluorescence, are influenced by the molecular structure and substituents. The optical and solvatochromic properties investigation of imidazo[1,5-a]pyridine derivatives has shown interesting photophysical properties, which are crucial for applications in fluorescent probes and other photonic devices (Ge et al., 2014).

Chemical Properties Analysis The chemical properties of 2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile derivatives, including their reactivity and potential as precursors for more complex molecules, are a key area of interest. Their use in synthesizing fluorescent probes for mercury ions and in creating novel imidazo[1,2-a]pyridine derivatives underscores the broad utility of these compounds in both synthetic and applied chemistry (Shao et al., 2011; Darweesh et al., 2021).

Scientific Research Applications

1. Pharmacological Potential and Synthetic Approaches

• Summary of Application: The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance. They are known to play a crucial role in numerous disease conditions.
• Methods of Application: The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential. Proton pump inhibitors, aromatase inhibitors, and NSAIDs were also found in this chemical group.
• Results or Outcomes: Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc. The collective results of biochemical and biophysical properties foregrounded their medicinal significance in central nervous system, digestive system, cancer, inflammation, etc.

2. Synthesis and DFT studies

• Summary of Application: Novel 9-aminoimidazo[1,2-a:5,4-b’]dipyridine-6,8-dicarbonitriles were prepared via the Michael addition reaction of readily accessible 2-(3H-imidazo[4,5-b]pyrid-2-yl)acetonitrile with arylidenemalononitriles.
• Methods of Application: The regioselectivity of the reaction was supported by theoretical calculations at the DFT level.
• Results or Outcomes: The reaction of the appropriate bis-arylidenemalononitrile with 2-(3H-imidazo[4,5-b]pyrid-2-yl)acetonitrile under similar reaction conditions gave the corresponding bis[2-(3H-imidazo[4,5-b]pyrid-2-yl)acrylonitriles].

3. Antiproliferative Activity

• Summary of Application: A series of new (3- (1H-benzo [d]imidazol-2-yl))/ (3- (3H-imidazo [4,5-b]pyridin-2-yl))- (1H-indol-5-yl) (3,4,5-trimethoxyphenyl)methanone conjugates were synthesized and evaluated for their antiproliferative activity on selected human cancer cell lines.
• Methods of Application: The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes: The specific results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the source.

4. Anticancer Activity

• Summary of Application: A series of new (3- (1H-benzo [d]imidazol-2-yl))/ (3- (3H-imidazo [4,5-b]pyridin-2-yl))- (1H-indol-5-yl) (3,4,5-trimethoxyphenyl)methanone conjugates were synthesized and evaluated for their antiproliferative activity on selected human cancer cell lines.
• Methods of Application: The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes: The specific results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the source.

Safety And Hazards

The safety information available indicates that “2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile” may pose certain hazards. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for “2-(3H-Imidazo[4,5-b]pyridin-2-yl)acetonitrile” and related compounds are likely to involve further exploration of their biological activity profiles and potential applications in medicine. The ecological impact of their synthesis methods is also a significant area of focus.

Citations

Novel imidazo [4, 5-b] pyridine derived acrylonitriles: A combined experimental and computational study of their antioxidative potential

I Boček, K Starčević, IN Jovanović, R Vianello… - Journal of Molecular …, 2021 - Elsevier

We describe the synthesis of novel unsubstituted and N-substituted imidazo[4,5-b]pyridine derived acrylonitriles, which were prepared by classical and microwave assisted organic …

Number of citations: 12 www.sciencedirect.com

Imidazo [4, 5-b] pyridine derived iminocoumarins as potential pH probes: Synthesis, spectroscopic and computational studies of their protonation equilibria

I Boček, M Hranjec, R Vianello - Journal of Molecular Liquids, 2022 - Elsevier

We describe the synthesis, spectroscopic characterization and computational analysis of the protonation equilibria of several newly designed imidazo[4,5-b]pyridine derived …

Number of citations: 10 www.sciencedirect.com

Design, Synthesis, DFT, TD-DFT/PCM Calculations, and Molecular Docking Studies on the Anti-COVID-19, and Anti-SARS Activities of Some New Bis-Thiazoles and …

AHM Elwahy, EM Eid, SA Abdel-Latif… - Polycyclic Aromatic …, 2023 - Taylor & Francis

A novel synthesis of bis(thiazoles) and bis(thiadiazole), each connected to a thienothiophene moiety, is described. The DFT calculations support the favored synthesis of one of the …

Number of citations: 8 www.tandfonline.com

Antimalarial Pyrido[1,2-a]benzimidazoles: Lead Optimization, Parasite Life Cycle Stage Profile, Mechanistic Evaluation, Killing Kinetics, and in Vivo Oral Efficacy in a …

K Singh, J Okombo, C Brunschwig… - Journal of medicinal …, 2017 - ACS Publications

Further structure–activity relationship (SAR) studies on the recently identified pyrido[1,2-a]benzimidazole (PBI) antimalarials have led to the identification of potent, metabolically stable …

Number of citations: 48 pubs.acs.org